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Compound of Interest

Compound Name:
(2-Methyl-2-propenyl)succinic

Anhydride

Cat. No.: B097434 Get Quote

An In-Depth Technical Guide to (2-Methyl-2-
propenyl)succinic anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Methyl-2-propenyl)succinic
anhydride, a versatile chemical intermediate. The document details its chemical and physical

properties, synthesis, and key applications, with a focus on its role as a curing agent for epoxy

resins.

Chemical Identity and Properties
(2-Methyl-2-propenyl)succinic anhydride, also known as (β-Methallyl)succinic Anhydride, is

a dicarboxylic anhydride. Its structure incorporates both a reactive anhydride ring and an

alkenyl group, making it a useful building block in organic synthesis and polymer chemistry.

CAS Number: 18908-20-8[1]

Molecular Formula: C₈H₁₀O₃

Molecular Weight: 154.17 g/mol

A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

IUPAC Name

3-(2-methyl-2-

propenyl)dihydro-2,5-

furandione

Synonyms

(β-Methallyl)succinic

Anhydride, 4-Methyl-4-

pentene-1,2-dicarboxylic

Anhydride,

Methylpropensuccinicanhydrid

e

[1][2]

Appearance
White to off-white crystalline

powder

Melting Point 58 °C [1]

Boiling Point 137 °C at 9 mmHg [1]

Purity >97% [1]

Storage Conditions

Store in a cool, dry place

under an inert atmosphere

(e.g., Argon)

[1]

Synthesis of (2-Methyl-2-propenyl)succinic
anhydride
The primary route for the synthesis of (2-Methyl-2-propenyl)succinic anhydride is the Alder-

ene reaction. This reaction involves the addition of an alkene with an allylic hydrogen (the

"ene"), such as isobutylene, to an electron-deficient alkene (the "enophile"), in this case, maleic

anhydride. The reaction proceeds through a concerted pericyclic mechanism, often at elevated

temperatures.
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Synthesis of (2-Methyl-2-propenyl)succinic anhydride via Ene Reaction

Reactants

Reaction Conditions Product
Isobutylene

High Temperature
(e.g., 150-280 °C)

Maleic Anhydride

(2-Methyl-2-propenyl)succinic anhydride
Ene Reaction
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Experimental Workflow for Epoxy Curing

Preparation

Processing

Final Steps

Calculate Formulation
(Epoxy, Anhydride, Accelerator)

Preheat Epoxy Resin

Mix Epoxy and Anhydride

Cool Mixture

Add and Mix Accelerator

Degas Mixture
(Vacuum Oven)

Pour into Molds

Cure in Oven
(e.g., 2h at 100°C)

Post-Cure
(e.g., 4h at 150°C)

Cool to Room Temperature

Demold Cured Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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